Cas no 219794-79-3 ([(2S,4S,5R)-5-ethyl-1-azabicyclo[2.2.2]oct-2-yl]methanol)
219794-79-3 structure
Product Name:[(2S,4S,5R)-5-ethyl-1-azabicyclo[2.2.2]oct-2-yl]methanol
CAS No:219794-79-3
MF:C10H19NO
MW:169.263962984085
CID:1405568
PubChem ID:16213756
Update Time:2025-04-20
[(2S,4S,5R)-5-ethyl-1-azabicyclo[2.2.2]oct-2-yl]methanol Chemical and Physical Properties
Names and Identifiers
-
- [(2S,4S,5R)-5-ethyl-1-azabicyclo[2.2.2]oct-2-yl]methanol
- 1-azabicyclo[2.2.2]octane-2-methanol, 5-ethyl-, (2S,4S,5R)-
- [(2S,4S,5R)-5-ethyl-1-azabicyclo[2.2.2]octan-2-yl]methanol
- J-014389
- (2S,4S,5R)-2-Hydroxymethyl-5-ethylquinuclidine, >=98.0%
- (2S,4S,5R)-2-Hydroxymethyl-5-ethylquinuclidine
- starbld0005543
- 219794-79-3
- DTXSID30584106
- ((2S,4S,5R)-5-Ethylquinuclidin-2-yl)methanol
- AKOS025294926
-
- Inchi: 1S/C10H19NO/c1-2-8-6-11-4-3-9(8)5-10(11)7-12/h8-10,12H,2-7H2,1H3/t8-,9-,10-/m0/s1
- InChI Key: CWZWBZXPEJJRSS-GUBZILKMSA-N
- SMILES: OC[C@@H]1C[C@@H]2CCN1C[C@@H]2CC
Computed Properties
- Exact Mass: 169.14677
- Monoisotopic Mass: 169.146664230g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 23.5Ų
Experimental Properties
- Density: 1.04
- Boiling Point: 252.6°C at 760 mmHg
- Flash Point: 106°C
- Refractive Index: n20/D 1.500
- PSA: 23.47
- LogP: 1.03700
[(2S,4S,5R)-5-ethyl-1-azabicyclo[2.2.2]oct-2-yl]methanol Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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